4-(2-Methoxyethylcarbamoylamino)benzoic acid

• IUPAC Name: 4-(2-methoxyethylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C11H14N2O4/c1-17-7-6-12-11(16)13-9-4-2-8(3-5-9)10(14)15/h2-5H,6-7H2,1H3,(H,14,15)(H2,12,13,16)
• InChI Key: LCCDEHBCZRUWOO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

4-(2-Methoxyethylcarbamoylamino)benzoic acid, also known as meclofenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. The chemical structure of meclofenamic acid is similar to other NSAIDs such as aspirin, ibuprofen, and naproxen. However, meclofenamic acid has unique properties that make it a valuable tool for scientific research.

Mechanism of Action

Meclofenamic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in the inflammatory response, and their production is increased in response to tissue injury or infection. By inhibiting COX enzymes, 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid reduces the production of prostaglandins, resulting in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid are similar to those of other NSAIDs. In addition to its anti-inflammatory and analgesic effects, 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid has been shown to have antipyretic (fever-reducing) and antiplatelet (blood-thinning) effects. However, 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid has also been shown to have some unique effects, such as the ability to inhibit the activity of certain ion channels in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid for laboratory experiments is its well-established mechanism of action and safety profile. Meclofenamic acid has been extensively studied in both animal and human models, and its effects are well understood. However, one limitation of 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid is its relatively low potency compared to other NSAIDs. This may limit its usefulness in certain experiments where high doses or potent inhibitors are required.

Future Directions

There are many potential future directions for research involving 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid. One area of interest is the development of new NSAIDs that are more potent or have fewer side effects than existing drugs. Another area of interest is the use of 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid as a tool to study the role of ion channels in the nervous system, which could have implications for the treatment of pain and other neurological disorders. Finally, 4-(2-Methoxyethylcarbamoylamino)benzoic acid acid may have potential as a therapeutic agent for the treatment of cancer, although further research is needed to explore this possibility.

Synthesis Methods

Meclofenamic acid can be synthesized using a variety of methods. One common method involves the reaction of 4-aminobenzoic acid with 2-methoxyethyl isocyanate in the presence of a catalyst such as triethylamine. The resulting product is then purified using techniques such as recrystallization or chromatography.

Scientific Research Applications

Meclofenamic acid has a wide range of applications in scientific research. It has been used as a tool to study the mechanisms of inflammation and pain, as well as to investigate the role of various enzymes and receptors in these processes. Meclofenamic acid has also been used to study the effects of NSAIDs on the gastrointestinal tract, as well as to investigate the potential use of NSAIDs in cancer therapy.